Cas no 29021-90-7 (Dibenzo[b,d]furan-3-carbonitrile)

• Product Name: Dibenzo[b,d]furan-3-carbonitrile
• CAS No: 29021-90-7
• MF: C₁₃H₇NO
• MW: 193.200783014297
• CID: 1094081
• PubChem ID: 15140146
• Update Time: 2025-04-20

Dibenzo[b,d]furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,d]furan-3-carbonitrile
• dibenzofuran-3-carbonitrile
• SCHEMBL3086890
• 3-cyanodibenzofuran
• 3-Dibenzofurancarbonitrile
• UAWKBKHHKGFTSQ-UHFFFAOYSA-N
• 29021-90-7
• DB-151922

• Inchi： 1S/C13H7NO/c14-8-9-5-6-11-10-3-1-2-4-12(10)15-13(11)7-9/h1-7H
• InChI Key： UAWKBKHHKGFTSQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 193.05281
• Monoisotopic Mass: 193.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans